2-cyano-3-[(2-methoxybenzyl)amino]-2-butenamide

• IUPAC Name: (E)-2-cyano-3-[(2-methoxyphenyl)methylamino]but-2-enamide
• InChI: InChI=1S/C13H15N3O2/c1-9(11(7-14)13(15)17)16-8-10-5-3-4-6-12(10)18-2/h3-6,16H,8H2,1-2H3,(H2,15,17)/b11-9+
• InChI Key: JJYKCLVTOGLOIF-PKNBQFBNSA-N
• Canonical SMILES: CC(=C(C#N)C(=O)N)NCC1=CC=CC=C1OC
• Isomeric SMILES: C/C(=C(/C#N)\C(=O)N)/NCC1=CC=CC=C1OC
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

2-Cyano-3-[(2-methoxybenzyl)amino]-2-butenamide is a chemical compound with the molecular formula C11H12N2O2 and a molecular weight of 204.23. It is a solid substance and is also known by its IUPAC name, 2-cyano-N-(3-methoxybenzyl)acetamide.

Synthesis Analysis

The synthesis of cyanoacetamides, such as this compound, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. For instance, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string COC1=CC(CNC(CC#N)=O)=CC=C1. The InChI code for this compound is 1S/C11H12N2O2/c1-15-10-4-2-3-9(7-10)8-13-11(14)5-6-12/h2-4,7H,5,8H2,1H3,(H,13,14).

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Physical and Chemical Properties Analysis

This compound is a solid substance. It is stored in a sealed, dry environment at a temperature between 2-8°C.

Safety and Hazards

This compound is classified under GHS07 for safety. The hazard statements associated with it include H302-H312-H315-H319-H332-H335, indicating that it can cause harm if swallowed, in contact with skin, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.